3-(2-((2-((2-cyanophenyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)-N-phenylbenzamide

• IUPAC Name: 3-[2-[2-(2-cyanoanilino)-2-oxoethyl]sulfanylimidazol-1-yl]-N-phenylbenzamide
• InChI: InChI=1S/C25H19N5O2S/c26-16-19-7-4-5-12-22(19)29-23(31)17-33-25-27-13-14-30(25)21-11-6-8-18(15-21)24(32)28-20-9-2-1-3-10-20/h1-15H,17H2,(H,28,32)(H,29,31)
• InChI Key: AIYAEEVVCJFFGZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)C2=CC(=CC=C2)N3C=CN=C3SCC(=O)NC4=CC=CC=C4C#N
• Molecular Formula: C25H19N5O2S
• Molecular Weight: 453.5 g/mol
• CAS No.: 1115371-79-3

Description

3-(2-((2-((2-cyanophenyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)-N-phenylbenzamide is a useful research compound. Its molecular formula is C25H19N5O2S and its molecular weight is 453.52. The purity is usually 95%.
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Scientific Research Applications

Antitumor Activity

Compounds structurally related to 3-(2-((2-((2-cyanophenyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)-N-phenylbenzamide have been studied for their potential antitumor activities. For instance, a study involved synthesizing different heterocyclic derivatives from 2-cyano-N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-acetamide, which showed high inhibitory effects on three human cancer cell lines, including breast adenocarcinoma (MCF-7), non-small cell lung cancer (NCI-H460), and CNS cancer (SF-268) (Shams et al., 2010).

Corrosion Inhibition

Amino acid-based corrosion inhibitors structurally similar to this compound have been synthesized. These compounds, such as AIZ-3, demonstrated high inhibition efficiency (96.08%) at low concentrations and acted as mixed-type inhibitors (Srivastava et al., 2017).

Synthesis and Mechanistic Studies

The reaction mechanisms involving compounds like this compound have been explored. These studies include the synthesis of novel compounds and understanding their reaction mechanisms, which can be crucial for further heterocyclic transformations (Mirallai et al., 2015).

Nematicidal Activity

Compounds with structural similarities to this compound have been evaluated for nematicidal activity. A study synthesized derivatives and assessed their antibacterial, antifungal, and nematicidal activities, providing insights into their potential applications in agriculture or pest control (Srinivas et al., 2008).

Future Directions

The compound could potentially be used in a variety of applications, depending on its properties. For example, it could be used as a building block in organic synthesis, or it could be investigated for its potential as an anticancer drug.